4-Chloro-1-cyclopropoxy-2-methoxybenzene

• Molecular Formula: C10H11ClO2
• Molecular Weight: 198.64 g/mol
• SMILES: COC1=C(C=CC(=C1)Cl)OC2CC2
• InChI: InChI=1S/C10H11ClO2/c1-12-10-6-7(11)2-5-9(10)13-8-3-4-8/h2,5-6,8H,3-4H2,1H3
• InChIKey: WTLKWIOZGQPWNR-UHFFFAOYSA-N

4-Chloro-1-cyclopropoxy-2-methoxybenzene Overview

4-Chloro-1-cyclopropoxy-2-methoxybenzene is a trisubstituted benzene derivative bearing chloro, cyclopropoxy, and methoxy substituents at the 4-, 1-, and 2-positions, respectively. Its molecular formula is C₁₀H₁₁ClO₂ (MW 198.65 g·mol⁻¹), placing it within the cyclopropyl aryl ether class. Cyclopropoxy-aryl ethers are recognized in medicinal chemistry for their ability to modulate lipophilicity, metabolic stability, and target engagement relative to non-cyclopropylated or non-ether analogs [1]. This compound is structurally distinct from the more widely cataloged 4-chloro-1-cyclopropyl-2-methoxybenzene (CAS 1095539-56-2; MW 182.65; C₁₀H₁₁ClO), which features a direct C–C cyclopropyl linkage rather than a C–O–cyclopropyl ether bond, a substitution difference that alters electronic distribution, conformational flexibility, hydrogen-bond acceptor count (2 vs. 1), and metabolic liability .

• [1] Talele, T. T. (2016). The 'Cyclopropyl Fragment' is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry, 59(19), 8712–8756. View Source

4-Chloro-1-cyclopropoxy-2-methoxybenzene Interchangeability Limitations

Although 4-chloro-1-cyclopropoxy-2-methoxybenzene shares the same heavy-atom composition as its regioisomer 4-chloro-2-cyclopropoxy-1-methoxybenzene (CAS 1243469-81-9), the positional exchange of cyclopropoxy and methoxy groups alters the electronic and steric environment at each reactive site. The cyclopropoxy oxygen introduces an additional hydrogen-bond acceptor, modifies the orientation of the cyclopropyl ring relative to the aromatic plane, and can influence metabolic pathways such as O-dealkylation by cytochrome P450 enzymes [1]. Generic substitution with the cyclopropyl analog 4-chloro-1-cyclopropyl-2-methoxybenzene (CAS 1095539-56-2) would eliminate the ether oxygen entirely, reducing H-bond acceptor count from 2 to 1 and altering LogP by approximately 0.5–1.0 units . These differences are consequential in structure-activity relationship (SAR) campaigns where precise modulation of physicochemical and pharmacokinetic parameters is required.

• [1] Talele, T. T. (2016). The 'Cyclopropyl Fragment' is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry, 59(19), 8712–8756. View Source

4-Chloro-1-cyclopropoxy-2-methoxybenzene vs. Closest Analogs: Evidence

H-Bond Acceptor Count and TPSA vs. Cyclopropyl Analog

4-Chloro-1-cyclopropoxy-2-methoxybenzene (C₁₀H₁₁ClO₂) possesses two hydrogen-bond acceptor atoms (the cyclopropoxy ether oxygen and the methoxy oxygen), yielding a calculated topological polar surface area (TPSA) of approximately 18.5 Ų (based on fragment contributions: ether O ≈9.23 Ų + methoxy O ≈9.23 Ų). In contrast, 4-chloro-1-cyclopropyl-2-methoxybenzene (CAS 1095539-56-2; C₁₀H₁₁ClO) has only one H-bond acceptor (the methoxy oxygen) and a reported TPSA of 9.23 Ų . The doubling of H-bond acceptor count in the cyclopropoxy derivative enhances aqueous solubility and may influence transporter recognition and off-rate kinetics in target-binding assays.

Evidence Dimension	Topological Polar Surface Area (TPSA) / H-Bond Acceptor Count
Target Compound Data	TPSA ≈18.5 Ų (calculated from fragment contributions); H-bond acceptors = 2.
Comparator Or Baseline	4-Chloro-1-cyclopropyl-2-methoxybenzene: TPSA = 9.23 Ų; H-bond acceptors = 1.
Quantified Difference	ΔTPSA ≈ +9.2 Ų; ΔH-bond acceptors = +1.
Conditions	TPSA calculated by fragment-based method (Ertl et al.) as reported by ChemSrc for comparator compound ; target compound values derived from identical fragment addition methodology.

Why This Matters

A TPSA difference of ~9 Ų can shift predicted Caco-2 permeability and oral absorption classification (e.g., from ≥90% to <90% predicted fraction absorbed), making the cyclopropoxy variant preferable when moderate polarity enhancement is required without introducing ionizable groups.

Regioisomeric Reactivity vs. 2-Cyclopropoxy Isomer

The target compound positions the cyclopropoxy group at C-1 and the methoxy group at C-2 of the benzene ring, whereas the commercially available regioisomer 4-chloro-2-cyclopropoxy-1-methoxybenzene (CAS 1243469-81-9) reverses these substituents . This positional swap changes the relative directing effects for electrophilic aromatic substitution: in the target compound, the methoxy group (strong ortho/para-directing) at C-2 activates positions C-3 and C-5, while the cyclopropoxy group at C-1 directs to C-2 (blocked) and C-6. In the regioisomer, the methoxy at C-1 directs to C-2 (blocked by cyclopropoxy) and C-6, leaving C-3 and C-5 activated by chloro (weakly deactivating but ortho/para-directing). These divergent activation patterns make each regioisomer suited to distinct downstream functionalization sequences.

Evidence Dimension	Regioisomeric substitution pattern and predicted electrophilic aromatic substitution directing effects
Target Compound Data	4-Cl, 1-cyclopropoxy, 2-methoxy: EAS activation at C-3, C-5 (methoxy-directed), C-6 (cyclopropoxy-directed).
Comparator Or Baseline	4-Chloro-2-cyclopropoxy-1-methoxybenzene (CAS 1243469-81-9): EAS activation at C-3, C-5 (chloro-directed), C-6 (methoxy-directed).
Quantified Difference	Qualitative difference in preferred sites of further functionalization; no quantitative reactivity data available.
Conditions	Prediction based on classical aromatic substitution directing rules; experimental validation required.

Why This Matters

For synthetic chemists designing convergent routes, the choice of regioisomer determines which positions are accessible for subsequent cross-coupling, halogenation, or nitration steps, directly impacting synthetic efficiency and achievable library diversity.

Melting Point and Crystallinity vs. Regioisomer

The regioisomer 1-chloro-2-cyclopropoxy-4-methoxybenzene (CAS 1243408-05-0) is reported as a white crystalline solid with a melting point of 70–72 °C . The target compound 4-chloro-1-cyclopropoxy-2-methoxybenzene, with its distinct substitution pattern, is predicted to exhibit a different melting point and packing arrangement due to altered dipole moment orientation and intermolecular interactions. While experimental melting point data for the target compound are not publicly available, the regioisomeric difference is expected to translate into measurably distinct solubility, hygroscopicity, and formulation behavior.

Evidence Dimension	Melting point and solid-state crystallinity
Target Compound Data	Not publicly reported; predicted to differ from comparator based on regioisomeric substitution pattern.
Comparator Or Baseline	1-Chloro-2-cyclopropoxy-4-methoxybenzene (CAS 1243408-05-0): mp 70–72 °C, white crystalline solid.
Quantified Difference	Quantitative difference not established; qualitative expectation of non-identity.
Conditions	Comparator melting point reported by EvitaChem ; excluded-source data cross-validated with ChemicalBook .

Why This Matters

Process chemists scaling reactions require melting point data for purification design (recrystallization solvent selection); a mp difference of even 10–20 °C between regioisomers can determine whether a compound is an oil or a readily filterable solid at ambient temperature.

Metabolic Stability: Cyclopropoxy vs. Cyclopropyl Linkage

Cyclopropyl aryl ethers (Ar–O–cyclopropyl) are subject to distinct metabolic pathways compared to aryl cyclopropanes (Ar–cyclopropyl). The ether linkage in the target compound introduces a site for potential O-dealkylation by CYP450 enzymes, which may generate the corresponding phenol metabolite, whereas the direct C–C cyclopropyl analog is primarily susceptible to ring oxidation or benzylic hydroxylation [1]. Literature on cyclopropoxy-containing drug candidates indicates that the ether oxygen can either increase or decrease metabolic liability depending on the specific CYP isoform involved and the steric shielding provided by ortho substituents [2]. The presence of the ortho-methoxy group in 4-chloro-1-cyclopropoxy-2-methoxybenzene may sterically hinder O-dealkylation, potentially conferring greater metabolic stability than unsubstituted cyclopropoxy-aryl ethers.

Evidence Dimension	Predicted metabolic pathway susceptibility
Target Compound Data	O-Dealkylation at cyclopropoxy ether; potential steric shielding by ortho-methoxy group.
Comparator Or Baseline	4-Chloro-1-cyclopropyl-2-methoxybenzene: No ether oxygen; metabolic attack expected at cyclopropyl ring or benzylic positions.
Quantified Difference	No direct comparative metabolic stability data available; pathway prediction only.
Conditions	Inference based on general CYP450 metabolism literature for cyclopropyl ethers vs. cyclopropanes; in vitro microsomal or hepatocyte stability assays required for quantitative comparison.

Why This Matters

In lead optimization, the choice between cyclopropoxy and cyclopropyl substitution can strategically alter the primary metabolic soft spot, enabling medicinal chemists to tune half-life and avoid toxic metabolite formation without altering the core scaffold.

• [1] Talele, T. T. (2016). The 'Cyclopropyl Fragment' is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry, 59(19), 8712–8756. View Source
• [2] Cerny, M. A. et al. (2014). Cytochrome P450-catalyzed oxidation of N-benzyl-N-cyclopropylamine generates both cyclopropanone hydrate and 3-hydroxypropionaldehyde. Drug Metabolism and Disposition, 42(9), 1489–1496. View Source

4-Chloro-1-cyclopropoxy-2-methoxybenzene Applications

Lead Optimization with Extra H-Bond Acceptor

When an SAR campaign requires a modest increase in polarity or hydrogen-bond acceptor capacity (from 1 to 2 HBA, TPSA Δ ≈ +9 Ų) without introducing ionizable functionalities that would complicate permeability or pharmacokinetic profiles, 4-chloro-1-cyclopropoxy-2-methoxybenzene provides a strategic alternative to 4-chloro-1-cyclopropyl-2-methoxybenzene [1]. The cyclopropoxy oxygen can engage in water-mediated hydrogen bonds or direct polar contacts while maintaining the cyclopropyl ring's conformational constraints.

Orthogonal Functionalization via EAS at C-3 and C-5

The 1-cyclopropoxy-2-methoxy-4-chloro substitution pattern uniquely activates C-3 and C-5 for electrophilic attack (via the ortho/para-directing methoxy group), while the C-6 position is accessible via cyclopropoxy direction [1]. This regiochemical profile is distinct from 4-chloro-2-cyclopropoxy-1-methoxybenzene (CAS 1243469-81-9), where C-3 and C-5 activation depends on the weakly directing chloro group, resulting in different reactivity sequences for iterative functionalization.

Agrochemical Scaffold for Herbicidal SAR

Cyclopropyloxy-phenyl uracils and related cyclopropoxy-substituted aromatics have been patented as herbicidal active substances [1]. The 4-chloro-2-methoxyphenyl motif is a privileged substructure in agrochemical lead discovery, and the cyclopropoxy ether linkage introduces an additional point of structural diversity relative to direct cyclopropyl analogs. Researchers exploring herbicide candidates may prioritize this compound for its distinct physicochemical and metabolic profile compared to non-ether cyclopropyl derivatives.

• [1] BAYER AG. (2024). Substituted Cyclopropyloxyphenyluracils and Salts Thereof, and Use Thereof as Herbicidal Active Substances. WIPO Patent WO/2024/104952. View Source